Cas no 1804544-95-3 (5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine)
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H9F3N2O/c1-5-2-7(14-8(9,10)11)6(3-12)4-13-5/h2,4H,3,12H2,1H3
- InChI Key: IECZAQUVOVXVAY-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C)=NC=C1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- XLogP3: 1.3
- Topological Polar Surface Area: 48.1
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002150-250mg |
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine |
1804544-95-3 | 97% | 250mg |
$666.40 | 2022-04-02 | |
| Alichem | A022002150-500mg |
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine |
1804544-95-3 | 97% | 500mg |
$980.00 | 2022-04-02 | |
| Alichem | A022002150-1g |
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine |
1804544-95-3 | 97% | 1g |
$1,629.60 | 2022-04-02 |
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine
Introduction to 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804544-95-3)
5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1804544-95-3, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both an aminomethyl group and a trifluoromethoxy substituent makes it a versatile intermediate for synthesizing various bioactive molecules.
The aminomethyl moiety in the molecular structure of 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine plays a crucial role in its reactivity and functionality. This group is commonly utilized in medicinal chemistry for the introduction of nucleophilic centers, facilitating further functionalization and derivatization. The trifluoromethoxy group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design. The combination of these two functional groups provides a rich framework for exploring new pharmacological targets.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The pyridine core of 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine has been extensively studied for its potential to interact with various neurotransmitter receptors and enzymes. For instance, pyridine derivatives have shown promise in the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific substitution pattern in this compound may contribute to its ability to selectively target these pathways while minimizing off-target effects.
The synthesis of 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The use of modern spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensures the structural integrity of the compound throughout the synthesis process.
Evaluation of the pharmacological properties of 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine has revealed several interesting characteristics. Preclinical studies have demonstrated its potential as a scaffold for developing drugs that can interact with protein targets involved in inflammation and pain signaling. The compound's ability to inhibit specific enzymes and receptors makes it a promising candidate for further investigation in vivo. Additionally, its stability under various physiological conditions suggests that it may be suitable for formulation into oral or injectable pharmaceutical products.
The impact of fluorine substitution on the biological activity of pyridine derivatives cannot be overstated. The introduction of fluorine atoms into the molecule can lead to significant changes in electronic properties, lipophilicity, and metabolic stability. In the case of 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine, the trifluoromethoxy group is expected to enhance binding interactions with biological targets due to its electron-withdrawing nature. This feature is particularly useful in designing molecules with improved pharmacokinetic profiles.
The future prospects for 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine are vast, particularly as more research is conducted into its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic efficacy. Furthermore, computational modeling techniques can be employed to predict the behavior of this compound within complex biological systems, aiding in the rational design of next-generation drugs.
In conclusion, 5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis, pharmacological evaluation, and future prospects underscore its importance as a valuable intermediate in drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing various medical challenges.
1804544-95-3 (5-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)